Cas no 164071-31-2 (Pyrido[3,4-d]pyridazine-1,5-dione,4-(acetyloxy)-2,6-dihydro-2,6,7-trimethyl-)

Pyrido[3,4-d]pyridazine-1,5-dione,4-(acetyloxy)-2,6-dihydro-2,6,7-trimethyl- structure
164071-31-2 structure
Product Name:Pyrido[3,4-d]pyridazine-1,5-dione,4-(acetyloxy)-2,6-dihydro-2,6,7-trimethyl-
CAS No:164071-31-2
MF:C12H13N3O4
MW:263.249322652817
CID:204786
PubChem ID:3074836
Update Time:2025-04-19

Pyrido[3,4-d]pyridazine-1,5-dione,4-(acetyloxy)-2,6-dihydro-2,6,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,4-d]pyridazine-1,5-dione,4-(acetyloxy)-2,6-dihydro-2,6,7-trimethyl-
    • (2,6,7-trimethyl-1,5-dioxopyrido[3,4-d]pyridazin-4-yl) acetate
    • 2,6,7-trimethyl-1,5-dioxo-1,2,5,6-tetrahydropyrido[3,4-d]pyridazin-4-yl acetate
    • 2,6-Dihydro-4-(acetyloxy)-2,6,7-trimethylpyrido(3,4-d)pyridazine-1,5-dione
    • Pyrido(3,4-d)pyridazine-1,5-dione, 2,6-dihydro-4-(acetyloxy)-2,6,7-trimethyl-
    • (4,8,9-trimethyl-5,10-dioxo-3,4,9-triazabicyclo[4.4.0]deca-2,7,11-trie n-2-yl) acetate
    • DTXSID70167699
    • 164071-31-2
    • Inchi: 1S/C12H13N3O4/c1-6-5-8-9(12(18)14(6)3)10(19-7(2)16)13-15(4)11(8)17/h5H,1-4H3
    • InChI Key: MIYPXMRQKRCNAD-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C2C(N(C)C(C)=CC=2C(N(C)N=1)=O)=O

Computed Properties

  • Exact Mass: 263.09060590g/mol
  • Monoisotopic Mass: 263.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 586
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 79.3Ų

Pyrido[3,4-d]pyridazine-1,5-dione,4-(acetyloxy)-2,6-dihydro-2,6,7-trimethyl- Related Literature

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